Cas no 1523137-54-3 (2-amino-1-(3-methanesulfonylphenyl)ethan-1-one)

• Product Name: 2-amino-1-(3-methanesulfonylphenyl)ethan-1-one
• CAS No: 1523137-54-3
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• MDL: MFCD21142139
• CID: 5170902
• PubChem ID: 65179741
• Update Time: 2025-05-26

2-amino-1-(3-methanesulfonylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-[3-(methylsulfonyl)phenyl]-
• 2-amino-1-(3-methanesulfonylphenyl)ethan-1-one

• MDL： MFCD21142139
• Inchi： 1S/C9H11NO3S/c1-14(12,13)8-4-2-3-7(5-8)9(11)6-10/h2-5H,6,10H2,1H3
• InChI Key： OWPARQZTGKAEHI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(S(C)(=O)=O)=C1)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(3-methanesulfonylphenyl)ethan-1-one

2-amino-1-(3-methanesulfonylphenyl)ethan-1-one

2-amino-1-(3-methanesulfonylphenyl)ethan-1-one is a compound with the CAS number 1523137-54-3, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group and a methanesulfonylphenyl group, making it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The chemical structure of 2-amino-1-(3-methanesulfonylphenyl)ethan-1-one consists of a central ketone group attached to a phenyl ring that is substituted with a methanesulfonyl group at the 3-position. The amino group is located at the 2-position of the ethanone backbone. This arrangement confers the molecule with both aromaticity and amino functionality, which are key features in many biochemical interactions.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The methanesulfonyl group is known to enhance the stability and bioavailability of compounds, while the amino group can participate in hydrogen bonding, a critical interaction in many enzymatic processes. These properties make 2-amino-1-(3-methanesulfonylphenyl)ethan-1-one a valuable building block in medicinal chemistry.

In terms of synthesis, this compound can be prepared through various methods, including nucleophilic aromatic substitution and condensation reactions. Researchers have explored different reaction conditions to optimize yield and purity, leveraging advancements in catalytic systems and green chemistry principles. The ability to synthesize this compound efficiently is crucial for its scalability in pharmaceutical applications.

The physical properties of 2-amino-1-(3-methanesulfonylphenyl)ethan-1-one include a melting point of approximately 200°C and a solubility profile that makes it suitable for both aqueous and organic solvents. These characteristics are essential for its use in biological assays, where solubility often determines the feasibility of testing.

Recent research has also focused on the biological activity of this compound. Studies have shown that it exhibits moderate inhibitory activity against certain protein kinases, suggesting its potential as a lead compound in anticancer drug development. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for further investigation in disease models.

In conclusion, 2-amino-1-(3-methanesulfonylphenyl)ethan-1-one (CAS No. 1523137-54-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmacology. Its unique structure, combined with recent advances in synthesis and biological evaluation, positions it as an important tool for researchers aiming to develop novel therapeutic agents.